Cas no 1806898-03-2 (2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-acetic acid)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-acetic acid
• CAS No: 1806898-03-2
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4868628
• Update Time: 2025-06-12

2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-acetic acid

• Inchi： 1S/C9H8ClF2NO2/c1-4-2-5(3-6(14)15)7(9(11)12)13-8(4)10/h2,9H,3H2,1H3,(H,14,15)
• InChI Key： HNQFCRORKPTXAU-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(CC(=O)O)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-acetic acid

Recent Advances in the Study of 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-acetic acid (CAS: 1806898-03-2)

The compound 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-acetic acid (CAS: 1806898-03-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyridine derivative is of particular interest due to its potential applications in drug development, especially in the context of enzyme inhibition and anti-inflammatory therapies. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and therapeutic efficacy, making it a promising candidate for further investigation.

One of the key areas of research has been the compound's role as an inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-acetic acid exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized in vitro assays and molecular docking simulations to confirm the compound's binding affinity and selectivity for COX-2 over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further research has explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. A recent preclinical study conducted by a team at the University of California, San Francisco, reported that 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-acetic acid demonstrates favorable oral bioavailability and a relatively long half-life in rodent models. These findings, published in Drug Metabolism and Disposition, highlight the compound's potential for oral administration in clinical settings.

In addition to its anti-inflammatory properties, 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-acetic acid has also been investigated for its potential anticancer effects. A 2024 study in Cancer Research revealed that the compound induces apoptosis in certain cancer cell lines by modulating the activity of key signaling pathways, including the PI3K/Akt/mTOR axis. The study's authors emphasized the need for further in vivo validation but noted the compound's promising selectivity for cancer cells over normal cells.

Despite these advancements, challenges remain in the development of 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-acetic acid as a therapeutic agent. Issues such as potential off-target effects, metabolic stability, and scalability of synthesis need to be addressed. Ongoing research aims to optimize the compound's structure-activity relationship (SAR) to enhance its efficacy and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-acetic acid (CAS: 1806898-03-2) represents a promising molecule with diverse therapeutic potential. Its dual role as an anti-inflammatory and anticancer agent, coupled with its favorable pharmacokinetic properties, positions it as a valuable candidate for future drug development. Continued research and optimization will be crucial to unlocking its full potential in the treatment of various diseases.